Cas no 90536-91-7 (3,5-Bis(methylsulfonyl)benzoic Acid)

3,5-Bis(methylsulfonyl)benzoic Acid Properties

Names and Identifiers

• 3,5-Bis(methylsulphonyl)benzoic acid
• 1,3-Dihydro-1-(piperidin-4-yl)-(2H)-indol-2-one
• 1-PIPERIDIN-4-YL-1,3-DIHYDRO-2H-INDOL-2-ONE
• 3,5-Bis(methylsulfonyl)benzoic acid
• Benzoic acid,3,5-bis(methylsulfonyl)-

• MDL： MFCD04037979
• InChIKey： QFEITAHBBXTWDV-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O6S2/c1-16(12,13)7-3-6(9(10)11)4-8(5-7)17(2,14)15/h3-5H,1-2H3,(H,10,11)
• SMILES： O=C(O)C1=CC(S(=O)(C)=O)=CC(S(=O)(C)=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Heavy Atom Count: 17

Experimental Properties

• Melting Point: 171-174